Cas no 689251-05-6 (2-Propenoic acid,3-[5-(4-fluorophenyl)-1-(phenylmethyl)-1H-pyrazol-4-yl]-, ethyl ester,(2E)-)

• Product Name: 2-Propenoic acid,3-[5-(4-fluorophenyl)-1-(phenylmethyl)-1H-pyrazol-4-yl]-, ethyl ester,(2E)-
• CAS No: 689251-05-6
• MF: C₂₁H₁₉FN₂O₂
• MW: 350.386168718338
• CID: 1731832
• Update Time: 2024-11-18

2-Propenoic acid,3-[5-(4-fluorophenyl)-1-(phenylmethyl)-1H-pyrazol-4-yl]-, ethyl ester,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[5-(4-fluorophenyl)-1-(phenylmethyl)-1H-pyrazol-4-yl]-, ethyl ester,(2E)-
• 2-Propenoic acid, 3-[5-(4-fluorophenyl)-1-(phenylmethyl)-1H-pyrazol-4-yl]-, ethyl ester, (2E)-

• Inchi： 1S/C21H19FN2O2/c1-2-26-20(25)13-10-18-14-23-24(15-16-6-4-3-5-7-16)21(18)17-8-11-19(22)12-9-17/h3-14H,2,15H2,1H3/b13-10+
• InChI Key： YLTBGRORLXYHHT-JLHYYAGUSA-N
• SMILES： C(OCC)(=O)/C=C/C1=C(C2=CC=C(F)C=C2)N(CC2=CC=CC=C2)N=C1

Computed Properties

• Exact Mass: 350.14317

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 522.9±50.0 °C(Predicted)
• PSA: 44.12
• pka: 0.81±0.10(Predicted)